Cas no 35461-99-5 (3-(Furan-2-yl)benzoic acid)

3-(Furan-2-yl)benzoic acid Properties

Names and Identifiers

• 3-(Furan-2-yl)benzoic acid
• 3-(2-Furyl)benzoic acid
• 3-FUR-2-YLBENZOIC ACID
• 3-furan-2-yl-benzoic acid
• AC1NN725
• CTK4H4612
• Oprea1_256261
• Oprea1_369042
• SureCN941410
• Benzoic acid, 3-(2-furanyl)-
• m-(2-Furyl)benzoic acid
• RQVVFGRDMHDHNI-UHFFFAOYSA-N
• SBB090733
• STK011653
• 3-(2-furyl)benzoic acid, AldrichCPR
• AK105471
• BB 0222415
• SCHEMBL941410
• Z57085005
• PS-5902
• SB60913
• AKOS004119290
• 35461-99-5
• DTXSID30407689
• BDBM50607378
• DB-069212
• 3-(furan-2-yl)benzoicacid
• C74827
• MFCD02690979
• CS-0156956
• CHEMBL5219161
• EN300-8574619
• +Expand

• MDL： MFCD02690979
• InChIKey： RQVVFGRDMHDHNI-UHFFFAOYSA-N
• Inchi： 1S/C11H8O3/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
• SMILES： O1C([H])=C([H])C([H])=C1C1C([H])=C([H])C([H])=C(C(=O)O[H])C=1[H]

Computed Properties

• Exact Mass: 188.04734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 188.047344113g/mol
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 50.44
• Refractive Index: 1.581
• Boiling Point: 366.4℃/760mmHg
• Melting Point: 157 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 175.4±23.2 °C
• Color/Form: No data available
• Density: 1.3±0.1 g/cm3